1,1-Dimethylhydrazine hydrochloride

• IUPAC Name: 1,1-dimethylhydrazine;hydrochloride
• InChI: InChI=1S/C2H8N2.ClH/c1-4(2)3;/h3H2,1-2H3;1H
• InChI Key: VFQADAFGYKTPSH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)N.Cl
• Molecular Formula: C2H9ClN2
• Related CAS: 57-14-7 (Parent)
• DSSTOX Substance ID: DTXSID30208037
• Molecular Weight: 96.56 g/mol
• CAS No.: 55484-54-3, 593-82-8

Description

1,1-Dimethylhydrazine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C2H9ClN2 and its molecular weight is 96.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant;Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Characterization and Oxidation Products

1,1-Dimethylhydrazine, used as rocket fuel, undergoes oxidative transformation to form various toxic compounds. High-resolution mass spectrometry revealed a multitude of nitrogen-containing products, indicating complex intermediate stages in the oxidation process. This study aids in understanding the environmental impact of space-rocket activities (Ul'yanovskii et al., 2017).

Environmental Monitoring

A novel method for air sampling of 1,1-dimethylhydrazine was developed using a hollow fiber membrane and spectrophotometric detection. This method, validated against existing standards, provides a sensitive approach to monitor this compound in the environment (Taheri et al., 2018).

Application in Anion-Exchange Resins

The quaternization of 1,1-dimethylhydrazine with chloromethylated polystyrene has been explored to create new anion-exchange resins. These resins, with effective sorption characteristics, are potential candidates for wastewater treatment, particularly for uranium removal (Antonik et al., 2001).

Analysis of Transformation Products in Soil

The study on 1,1-dimethylhydrazine transformation products in soil, using advanced chromatography techniques, provides insights into the environmental impact of rocket fuel pollutants. This research assists in ecological assessments related to rocket launches (Ul'yanovskii et al., 2018).

Chemical Synthesis Applications

The nucleophilic substitution reactions of 1,1-dimethylhydrazine with various compounds have been studied, revealing the synthesis of different products. This research contributes to the field of organic chemistry and synthesis (Baranov et al., 2005).

Mechanism of Action

Target of Action

1,1-Dimethylhydrazine, also known as unsymmetrical dimethylhydrazine (UDMH), is a member of the hydrazine family . It is a strong DNA alkylating agent . The primary targets of 1,1-Dimethylhydrazine are DNA molecules, where it causes alkylation, leading to DNA damage and mutations .

Mode of Action

The compound interacts with its targets (DNA molecules) by alkylating them . This alkylation can lead to DNA damage and mutations, which can initiate the development of diseases like cancer .

Biochemical Pathways

The main pathway involves the hepatic conversion of DMH to AOM and azoxymethanol, which subsequently undergoes glucuronic acid conjugation and biliary excretion . The toxicity of azoxymethanol doses affects the liver, cell membranes, and other organelles, which is supported by the release of aspartate and alanine amino transferases and alkaline phosphatase .

Pharmacokinetics

It is known that the compound is highly toxic and can cause damage to various organs upon exposure .

Result of Action

The molecular and cellular effects of 1,1-Dimethylhydrazine’s action include DNA alkylation, leading to DNA damage and mutations . This can result in the enlargement of the proliferative zone in the colonic crypts, leading to an increment in the total number of labeled cells in the crypts . Chronic exposure may cause diseases like pneumonia, liver damage, and kidney damage .

Action Environment

1,1-Dimethylhydrazine is used primarily as a component of jet and rocket fuels . It autoignites at a higher temperature and is thus more stable in storage . It ignites spontaneously in air or in contact with hydrogen peroxide, nitric acid, or other oxidizers . Therefore, the compound’s action, efficacy, and stability can be influenced by environmental factors such as temperature and the presence of oxidizing agents .

Safety and Hazards

1,1-Dimethylhydrazine exhibits high acute toxicity as a result of exposure by all routes. Death or permanent injury may result after very short exposure to small quantities. Chronic exposure may cause pneumonia, liver damage, and kidney damage. It is also highly corrosive and irritating to the skin, eyes, and mucous membranes.

Future Directions

1,1-Dimethylhydrazine is primarily used as a high-energy fuel in military applications and as a rocket propellant and fuel for thrusters. Despite its toxicity, it is generally preferred to hydrazine in rocket fuels because it autoignites at a higher temperature and is thus more stable in storage.

Biochemical Analysis

Biochemical Properties

1,1-Dimethylhydrazine hydrochloride interacts with various enzymes, proteins, and other biomolecules. The immuno-modulatory effects of 1,1-dimethylhydrazine are associated, in part, with interference with interleukin 2 (IL-2) regulatory action . It inhibits DNA synthesis in murine splenocytes .

Cellular Effects

Exposure to this compound can cause significant soft tissue injury, pulmonary injury, seizures, coma, and death . Neurologic presentations can vary based on exposure compound and dose . It also affects the liver, cell membranes, and other organelles .

Molecular Mechanism

The molecular mechanism of this compound involves interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The most stable structure of 1,1-Dimethylhydrazine is formed in conditions of competition of the following interactions: hyperconjugation of the lone pairs of the nitrogen atoms with N-X (X = C, H) bonds, Coulomb lone pair repulsion, and four-electron destabilizing interaction of lone pairs .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Exposure to small amounts can cause significant soft tissue injury, pulmonary injury, seizures, coma, and death . Neurologic presentations can vary based on exposure compound and dose .

Customer Q & A

Q1: What is the main finding of the research paper regarding the reaction of 1,1-Dimethylhydrazine hydrochloride with derivatives of α,β-unsaturated acids?

A1: While the provided abstract lacks specific details about the reaction outcomes, it highlights that the research investigated the reactions of this compound with derivatives of α,β-unsaturated acids. The paper specifically focuses on the preparation of 1,1-dimethyl-2-pyrazolinium-3-olates from these reactions []. This suggests the research likely elucidates the reaction mechanism and conditions leading to the formation of these specific pyrazolinium compounds.